2-Chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine

• Molecular Formula: C8H8ClFN2
• Molecular Weight: 186.61 g/mol
• IUPAC Name: 2-chloro-4-[cyclopropyl(fluoro)methyl]pyrimidine
• InChI: InChI=1S/C8H8ClFN2/c9-8-11-4-3-6(12-8)7(10)5-1-2-5/h3-5,7H,1-2H2
• InChI Key: IXHUHIOXTCIMTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=NC(=NC=C2)Cl)F

Description

2-Chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine is a useful research compound. Its molecular formula is C8H8ClFN2 and its molecular weight is 186.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-chloropyrimidin-4-yl)(cyclopropyl)methanol (75 mg, 0.406 mmol) in dichloromethane (2 mL) at 0° C. was added diethylaminosulfur trifluoride (66 mg, 0.410 mmol) and stirred for 30 min. The solution was concentrated to dryness and purified by flash chromatography on silica gel (0-100% EtOAc/hexanes) to afford 2-chloro-4-(cyclopropyl(fluoro)methyl)pyrimidine (20 mg, 0.107 mmol, 26% yield) as a colorless oil. MS ESI: [M+H]+ m/z 187.1. 1H NMR (500 MHz, CDCl3) δ 8.67 (d, J=5.0, 1H), 7.43 (d, J=5.0, 1H), 4.93 (dd, J=1H), 1.13 (m, 1H), 0.70-0.60 (m, 4H).